Cas no 21442-88-6 (5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• CAS No: 21442-88-6
• MF: C₆H₆Cl₂N₂O₂
• MW: 209.030039310455
• CID: 2937253
• PubChem ID: 12742739
• Update Time: 2025-05-23

5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• PZRKEWPFJXISGE-UHFFFAOYSA-N
• 21442-88-6
• SCHEMBL9769938
• SB59686
• 5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C6H6Cl2N2O2/c1-9-4(8)3(7)5(11)10(2)6(9)12/h1-2H3
• InChI Key： PZRKEWPFJXISGE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C)C(N1C)=O)=O)Cl

Computed Properties

• Exact Mass: 207.9806328g/mol
• Monoisotopic Mass: 207.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione

5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione (CAS No. 21442-88-6)

The compound 5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione (CAS No. 21442-88-6) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this molecule consists of a pyrimidine ring system with two chlorine atoms at positions 5 and 6 and two methyl groups at positions 1 and 3. The dione functionality further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives like 5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione in the development of novel therapeutic agents. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, this compound has shown promising results in preclinical models for its anti-cancer properties. The presence of chlorine atoms at positions 5 and 6 contributes to its hydrophobicity and stability, making it a suitable candidate for drug delivery systems.

In the agricultural sector, 5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione has been investigated as a potential herbicide. Its ability to inhibit key enzymes in plant metabolism makes it a valuable compound for controlling weeds in crop fields. Furthermore, recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound, reducing its environmental footprint.

The synthesis of 5,6-Dichloro-1,3-dimethylpyrimidine-2,4(1H,3H)-dione involves a series of well-established organic reactions. These include the condensation of appropriate starting materials followed by chlorination and oxidation steps to introduce the necessary functional groups. The optimization of reaction conditions has significantly improved the yield and purity of this compound.

From a structural perspective, the molecule's rigid pyrimidine ring provides a platform for further functionalization. Researchers have explored substituent effects on its biological activity by introducing various groups at different positions on the ring. These studies have provided valuable insights into the relationship between structure and function in pyrimidine derivatives.

In conclusion,5,6,Dichloro,1,3,dimethylpyrimidine, 2, 4( 1H, 3H) , dione ( CAS No . 21442 -88 -6) remains a focal point in both academic and industrial research due to its versatile properties and wide range of applications . As new discoveries emerge , this compound is expected to play an even more critical role in advancing science and technology across multiple disciplines .